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Compound of Interest

Compound Name: 1,1-Dimethylurea-d6

Cat. No.: B15553520

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 1,1-
Dimethylurea-d6, a deuterated isotopologue of 1,1-Dimethylurea. This document is intended

for use by researchers, scientists, and professionals in drug development who utilize stable

isotope-labeled compounds in their work.

Introduction
1,1-Dimethylurea-d6 is a stable isotope-labeled derivative of 1,1-Dimethylurea, where six

hydrogen atoms on the methyl groups have been replaced with deuterium. This isotopic

substitution makes it a valuable tool in various scientific applications, particularly in mass

spectrometry-based quantitative analysis and as a tracer in metabolic studies. While

comprehensive experimental data for the physical properties of the deuterated form is not as

widely published as for its non-deuterated counterpart, the properties are expected to be very

similar, with the most significant difference being the molecular weight.
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The following table summarizes the key physical and chemical properties of 1,1-Dimethylurea-
d6 and its non-deuterated analog, 1,1-Dimethylurea.

Property 1,1-Dimethylurea-d6 1,1-Dimethylurea

Molecular Formula C₃H₂D₆N₂O[1] C₃H₈N₂O[2][3][4]

Molecular Weight 94.15 g/mol [1] 88.11 g/mol [3][4][5]

Appearance White to off-white solid[1]
White to off-white crystalline

powder[3][4][6]

Melting Point

Not explicitly reported;

expected to be similar to 1,1-

Dimethylurea

178-183 °C[3], 182 °C[5], 176 -

185 °C[4]

Boiling Point

Not explicitly reported;

expected to be similar to 1,1-

Dimethylurea

130.4 °C at 760 mmHg[2],

~163 °C (estimate)[3]

Solubility
Soluble in water (5 mg/mL with

ultrasonic and warming)[1]

Soluble in water[6][7], slightly

soluble in alcohol[5], soluble in

organic solvents[7]

CAS Number 1219802-32-0[1] 598-94-7[2][3][4]

Experimental Protocols
General Synthesis of 1,1-Dimethylurea-d6

The synthesis of 1,1-Dimethylurea-d6 would typically follow a similar protocol to that of 1,1-

Dimethylurea, with the key difference being the use of a deuterated starting material. A

common method for the synthesis of 1,1-Dimethylurea involves the reaction of dimethylamine

with an appropriate reagent such as sodium cyanate or nitrourea.[8][9] For the deuterated

analog, dimethylamine-d6 would be used.

Illustrative Synthetic Protocol:

Reaction Setup: In a three-neck round-bottom flask equipped with a mechanical stirrer,

thermometer, and reflux condenser, add sodium cyanate and purified water.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15553520/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physical-properties-of-1-1-dimethylurea-d6
https://www.benchchem.com/product/b15553520/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physical-properties-of-1-1-dimethylurea-d6
https://www.medchemexpress.com/1-1-dimethylurea-d6.html?locale=ko-KR
https://www.chembk.com/en/chem/1,1-dimethylurea
https://m.chemicalbook.com/ProductChemicalPropertiesCB2279682_EN.htm
https://www.chemimpex.com/products/21201
https://www.medchemexpress.com/1-1-dimethylurea-d6.html?locale=ko-KR
https://m.chemicalbook.com/ProductChemicalPropertiesCB2279682_EN.htm
https://www.chemimpex.com/products/21201
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-dimethylurea
https://www.medchemexpress.com/1-1-dimethylurea-d6.html?locale=ko-KR
https://m.chemicalbook.com/ProductChemicalPropertiesCB2279682_EN.htm
https://www.chemimpex.com/products/21201
https://www.pengnuochemical.com/11-dimethylurea-2-product/
https://m.chemicalbook.com/ProductChemicalPropertiesCB2279682_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-dimethylurea
https://www.chemimpex.com/products/21201
https://www.chembk.com/en/chem/1,1-dimethylurea
https://m.chemicalbook.com/ProductChemicalPropertiesCB2279682_EN.htm
https://www.medchemexpress.com/1-1-dimethylurea-d6.html?locale=ko-KR
https://www.pengnuochemical.com/11-dimethylurea-2-product/
https://www.chembk.com/en/chem/1,1-Dimethylurea
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-dimethylurea
https://www.chembk.com/en/chem/1,1-Dimethylurea
https://www.medchemexpress.com/1-1-dimethylurea-d6.html?locale=ko-KR
https://www.chembk.com/en/chem/1,1-dimethylurea
https://m.chemicalbook.com/ProductChemicalPropertiesCB2279682_EN.htm
https://www.chemimpex.com/products/21201
https://www.benchchem.com/product/b15553520/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physical-properties-of-1-1-dimethylurea-d6
https://www.benchchem.com/product/b15553520/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physical-properties-of-1-1-dimethylurea-d6
https://patents.google.com/patent/CN109956891B/en
http://www.orgsyn.org/demo.aspx?prep=CV4P0361
https://patents.google.com/patent/CN109956891B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Addition of Deuterated Reagent: While stirring and heating, add a 40% aqueous solution of

dimethylamine-d6.[8]

Reaction: Continue stirring at a constant temperature for 2-3 hours.[8]

Workup: After the reaction is complete, concentrate the mixture under reduced pressure,

cool to induce crystallization, and separate the crystals by centrifugal filtration.[8]

Purification: Recrystallize the product from water and dry under vacuum to obtain pure 1,1-
Dimethylurea-d6 as a white crystalline powder.[8]

Preparation of a Stock Solution

For use in in-vitro experiments, a stock solution of 1,1-Dimethylurea-d6 is typically prepared.

Weighing: Accurately weigh the desired amount of 1,1-Dimethylurea-d6 powder.

Dissolution: Dissolve the compound in an appropriate solvent. For aqueous applications,

water can be used, and solubility can be enhanced with sonication and gentle warming.[1]

For cell-based assays, anhydrous dimethyl sulfoxide (DMSO) is a common solvent for

preparing high-concentration stock solutions.[10]

Storage: Store the stock solution in tightly sealed vials at -20°C or -80°C to ensure stability.

[10] It is recommended to aliquot the stock solution to minimize freeze-thaw cycles.[10]

Applications and Logical Workflows
1,1-Dimethylurea-d6 is primarily used as an internal standard in pharmacokinetic and

metabolic studies. The following diagram illustrates a general workflow for its use in a

quantitative bioanalytical method using liquid chromatography-mass spectrometry (LC-MS).
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Workflow for using 1,1-Dimethylurea-d6 as an internal standard.

In this workflow, a known amount of 1,1-Dimethylurea-d6 is added to a biological sample

containing the non-deuterated analyte. During sample preparation and LC-MS analysis, any

loss of the analyte will be mirrored by a proportional loss of the internal standard. By measuring

the ratio of the analyte to the internal standard, accurate quantification can be achieved.

Signaling Pathway Involvement

While 1,1-Dimethylurea itself is not typically described as a direct modulator of specific

signaling pathways, its derivatives and related compounds can have biological activity. The

primary role of 1,1-Dimethylurea-d6 in research is not to interact with signaling pathways but

to serve as a stable, non-radioactive tracer to study the metabolism and pharmacokinetics of

related compounds.

The following diagram illustrates the logical relationship of how a deuterated compound like

1,1-Dimethylurea-d6 is used to trace the metabolic fate of a parent drug.
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Tracing metabolic pathways with a deuterated analog.

By administering the deuterated compound, researchers can distinguish between the

administered compound and its metabolites from the endogenous or previously existing non-

deuterated counterparts in a biological system. This allows for precise tracking of metabolic

pathways and rates of turnover.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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